4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol
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Description
Properties
Molecular Formula |
C11H21N3O |
|---|---|
Molecular Weight |
211.30 g/mol |
IUPAC Name |
4-methyl-2-[(5-methyl-1H-pyrazol-4-yl)methylamino]pentan-1-ol |
InChI |
InChI=1S/C11H21N3O/c1-8(2)4-11(7-15)12-5-10-6-13-14-9(10)3/h6,8,11-12,15H,4-5,7H2,1-3H3,(H,13,14) |
InChI Key |
YIRRMOOMIZFXQE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=NN1)CNC(CC(C)C)CO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol typically involves the reaction of 3-methyl-1H-pyrazole with a suitable alkylating agent to introduce the 4-methyl group. This is followed by the reaction with an appropriate amine to form the amino group.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process .
Chemical Reactions Analysis
Types of Reactions
4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The pyrazole ring can be reduced under specific conditions to form a dihydropyrazole derivative.
Substitution: The amino group can participate in nucleophilic substitution reactions to introduce different substituents.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides.
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of dihydropyrazole derivatives.
Substitution: Formation of various substituted pyrazole derivatives[][5].
Scientific Research Applications
4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anti-inflammatory properties.
Medicine: Explored for its potential therapeutic applications, including as an anti-tubercular agent.
Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.
Mechanism of Action
The mechanism of action of 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole ring can interact with active sites of enzymes, inhibiting their activity and leading to various biological effects. The compound may also modulate signaling pathways, affecting cellular processes .
Comparison with Similar Compounds
Structural and Functional Comparisons with Analogous Compounds
Core Backbone and Heterocyclic Substitutions
The target compound shares structural similarities with ligands and bioactive molecules featuring amino alcohol backbones and aromatic heterocycles. Key comparisons include:
Pyridine-Based Ligands
- 4-Methyl-2-(6-methyl-pyridin-2-yl-amino)-pentan-1-ol (a) and 4-Methyl-2-(pyridin-2-yl-amino)-pentan-1-ol (b): These ligands, synthesized via one-pot reactions of bromopyridines with enantiopure amino alcohols, are used in iridium-catalyzed asymmetric hydrogenation of ketones .
Pyrimidine-Based Anticancer Agents
Compounds such as Ae5 and Be5 () feature pyrimidine cores with substituted phenoxy groups. For example:
- Ae5: 5-((2-((4-(4-Chlorophenoxy)phenyl)amino)-6-methylpyrimidin-4-yl)amino)pentan-1-ol (MW: 445.94 g/mol, m.p. 146–148°C).
- Be5: 5-((4-((4-(4-Chlorophenoxy)phenyl)amino)-6-methylpyrimidin-2-yl)amino)pentan-1-ol (MW: 445.94 g/mol, m.p. 136–138°C).
These pyrimidine derivatives exhibit anticancer activity via ANO1 ion channel blockade, highlighting how heterocycle choice (pyrimidine vs. pyrazole) directs biological function .
Physicochemical Properties
- Pyrimidine derivatives (e.g., Ae5) have higher molecular weights and defined melting points, suggesting greater crystallinity, which is advantageous for pharmaceutical formulation .
Biological Activity
4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol, with CAS number 1249867-55-7, is a compound of interest due to its potential biological activities. This article reviews the existing literature on its biological activity, focusing on pharmacological effects, structure-activity relationships (SAR), and potential therapeutic applications.
The molecular formula of 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol is C11H21N3O, with a molecular weight of 211.30 g/mol. The compound features a pyrazole moiety, which is often associated with various biological activities, including anti-inflammatory and antimicrobial properties.
Biological Activity Overview
Research has indicated that compounds containing pyrazole derivatives exhibit a range of biological activities. The following sections detail specific findings related to the compound .
1. Antimicrobial Activity
Several studies have explored the antimicrobial properties of pyrazole derivatives. For instance, a study assessing a series of pyrazole compounds found that modifications to the pyrazole ring significantly influenced antibacterial activity against strains such as Escherichia coli and Staphylococcus aureus . Although specific data on 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol is limited, its structural similarities suggest potential efficacy in this area.
2. Structure-Activity Relationship (SAR)
Understanding the SAR is crucial for optimizing the biological activity of compounds. A study involving various pyrazole derivatives demonstrated that substituents on the pyrazole ring affected binding affinity and selectivity for target receptors . For example, the introduction of electron-donating or withdrawing groups can enhance or diminish activity, respectively. This insight can guide further research into optimizing 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol for specific therapeutic targets.
3. Pharmacological Effects
The pharmacological profile of similar compounds indicates that they may act as positive allosteric modulators (PAMs) at certain receptors. For example, studies have shown that pyrazole derivatives can enhance acetylcholine receptor activity, suggesting potential applications in treating neurological disorders . While direct studies on 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol are sparse, this mechanism could be relevant given its structural characteristics.
Case Study 1: Antibacterial Activity
In a comparative study of various pyrazole derivatives, researchers found that compounds with similar structural features to 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol exhibited significant antibacterial effects against E. coli and S. aureus. The study highlighted that modifications to the side chains could lead to enhanced potency .
Case Study 2: Neurological Implications
A separate investigation into pyrazole-based compounds indicated their potential role in modulating neurotransmitter systems. The findings suggested that these compounds could improve synaptic transmission and cognitive function in animal models . This raises the possibility that 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol may have similar effects, warranting further exploration.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
